Cas no 135969-65-2 ((3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one)
![(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one structure](https://www.kuujia.com/scimg/cas/135969-65-2x500.png)
135969-65-2 structure
Product name:(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one
CAS No:135969-65-2
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00674088
CID:900964
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one
- (3ar-cis)-(+)-3,3a,8,8a-tetrahydro-2h-indeno[1,2-d]oxazol-2-one
- (3aS,8bR)-1,3a,4,8b-tetrahydroindeno[1,2-d][1,3]oxazol-2-one
- (3aR,8aS)-
- (3aR-cis)-3,3a,8,8a-tetrahydro-2H-indeno[1,2-d]oxazol-2-one
- 2H,3H,3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-one
- 3a-(R)-cis-3,3a,8,8a-tetrahydro-2H-indeno< 1,2-d> oxazol-2-one
- 40466A
- cis)-(+)-3,3a,8,8a-tetrahydro-2H-indeno[1,2-d]oxazol-2-one
- CTK8E2676
- I10-1543
- R-(3a-cis)-(-)-3,3a,8,8a-tetrahydro-2H-indeno[1,2-d]-oxazol-2-one
- SureCN971089
-
- MDL: MFCD00674088
Computed Properties
- Exact Mass: 175.06337
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.3
Experimental Properties
- Melting Point: 203-209 °C(lit.)
- PSA: 38.33
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D696833-1g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | 95% | 1g |
$205 | 2023-08-31 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY223970-5g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | ≥95% | 5g |
¥1127.70 | 2024-07-09 | |
abcr | AB548785-5 g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one; . |
135969-65-2 | 5g |
€795.50 | 2022-07-29 | ||
Ambeed | A758743-5g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | 97% | 5g |
$163.0 | 2025-02-20 | |
eNovation Chemicals LLC | D696833-25g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | 95% | 25g |
$850 | 2024-07-20 | |
Ambeed | A758743-250mg |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | 97% | 250mg |
$17.0 | 2025-02-20 | |
Ambeed | A758743-100mg |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | 97% | 100mg |
$10.0 | 2025-02-20 | |
Chemenu | CM290339-1g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | 95% | 1g |
$*** | 2023-03-30 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY223970-10g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | ≥95% | 10g |
¥2255.40 | 2024-07-09 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY223970-1g |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one |
135969-65-2 | ≥95% | 1g |
¥284.55 | 2024-07-09 |
(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one Related Literature
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1. Back matter
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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5. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:135969-65-2)(3aR,8aS)-3,3a,8,8a-Tetrahydro-2H-indeno[1,2-d]oxazol-2-one

Purity:99%/99%
Quantity:10g/25g
Price ($):283.0/707.0